Cas no 40201-85-2 (1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-)
40201-85-2 structure
Product Name:1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-
CAS No:40201-85-2
MF:C5H12ClN2P
MW:166.588940620422
CID:2825967
PubChem ID:10352059
Update Time:2025-04-21
1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- DTXCID60389308
- 40201-85-2
- SCHEMBL4353403
- DTXSID60438486
- 1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl-
-
- Inchi: 1S/C5H12ClN2P/c1-7-4-3-5-8(2)9(7)6/h3-5H2,1-2H3
- InChI Key: KLECVVLUBXHULD-UHFFFAOYSA-N
- SMILES: ClP1N(C)CCCN1C
Computed Properties
- Exact Mass: 166.0426631Da
- Monoisotopic Mass: 166.0426631Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 91
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 6.5Ų
1,3,2-Diazaphosphorine, 2-chlorohexahydro-1,3-dimethyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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